molecular formula C11H14O5 B8495269 (4-Hydroxymethyl-2-methoxy-phenoxy)-acetic Acid Methyl Ester

(4-Hydroxymethyl-2-methoxy-phenoxy)-acetic Acid Methyl Ester

Cat. No.: B8495269
M. Wt: 226.23 g/mol
InChI Key: SOLCXOOINARRRA-UHFFFAOYSA-N
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Description

(4-Hydroxymethyl-2-methoxy-phenoxy)-acetic Acid Methyl Ester is a useful research compound. Its molecular formula is C11H14O5 and its molecular weight is 226.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14O5

Molecular Weight

226.23 g/mol

IUPAC Name

methyl 2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetate

InChI

InChI=1S/C11H14O5/c1-14-10-5-8(6-12)3-4-9(10)16-7-11(13)15-2/h3-5,12H,6-7H2,1-2H3

InChI Key

SOLCXOOINARRRA-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)CO)OCC(=O)OC

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

To a solution of (4-Formyl-2-methoxy-phenoxy)acetic acid methyl ester 71 (50 grams, 223 mmol) in methanol (500 mL) at 0° C. was added Sodium boro hydrate (4 grams, 106 mmol) in small portions, further stirred at 0° C. for 30 minutes and poured on to ice water (200 mL). The pH of mixture was adjusted to 2 with concentrated hydrochloric acid. Crude 72 was extracted into chloroform, dried over Na2SO4 and distilled to give 72 (40 grams, 62%) as a light yellow syrup.
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